N-(4-hydroxyphenyl)-N-methyl-N'-thiophen-2-ylsulfonylbenzenecarboximidamide

• Molecular Formula: C18H16N2O3S2
• Molecular Weight: 372.5 g/mol
• IUPAC Name: N-(4-hydroxyphenyl)-N-methyl-N'-thiophen-2-ylsulfonylbenzenecarboximidamide
• InChI: InChI=1S/C18H16N2O3S2/c1-20(15-9-11-16(21)12-10-15)18(14-6-3-2-4-7-14)19-25(22,23)17-8-5-13-24-17/h2-13,21H,1H3/b19-18+
• InChI Key: WUQOBLLHKQLYFX-VHEBQXMUSA-N
• Isomeric SMILES: CN(C1=CC=C(C=C1)O)/C(=N/S(=O)(=O)C2=CC=CS2)/C3=CC=CC=C3
• SMILES: CN(C1=CC=C(C=C1)O)C(=NS(=O)(=O)C2=CC=CS2)C3=CC=CC=C3

Description

N-(4-hydroxyphenyl)-N-methyl-N'-thiophen-2-ylsulfonylbenzenecarboximidamide is a member of phenols.

Scientific Research Applications

Synthesis and Chemical Properties

• A study by Canpolat and Kaya (2005) explored the synthesis of new vic-dioxime complexes, including similar compounds, and their formation into mononuclear complexes with various metals. This research is significant for understanding the chemical properties and potential applications of such compounds in coordination chemistry (Canpolat & Kaya, 2005).

Pharmaceutical Development

• Liu Jian-p (2014) researched the synthesis of 4-hydroxybenzenecarbothioamide from 4-cyanophenol, which is a step in the process of creating intermediates like 2-(4-hydroxy phenyl)-4-methyl thiazole-5-carboxylate. This work is pivotal for understanding the synthesis processes relevant to the development of pharmaceuticals (Liu Jian-p, 2014).

Cancer Research

• Qian et al. (2006) investigated the use of N-(4-hydroxyphenyl) retinamide in combination with adriamycin for treating bladder cancer in an animal model. Their findings suggest potential applications in cancer therapy (Qian et al., 2006).

Antimicrobial Activity

• Patel et al. (2011) and Patel et al. (2012) both studied the synthesis of related compounds and their antimicrobial activities. Such studies are crucial for the development of new antimicrobial agents (Patel et al., 2011), (Patel et al., 2012).

Material Science

• Lu Yan-bing (2008) conducted research on the RAFT polymerization of N-(4-hydroxyphenyl) maleimide and styrene, highlighting its significance in polymer modification and materials science (Lu Yan-bing, 2008).